molecular formula C28H27N3O5 B11387604 5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Cat. No.: B11387604
M. Wt: 485.5 g/mol
InChI Key: ILQMMURDTJJOBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolo-pyrazolone derivative featuring a benzyl group at position 5, a 2-hydroxy-5-methylphenyl substituent at position 3, and a 3,4,5-trimethoxyphenyl moiety at position 2.

Properties

Molecular Formula

C28H27N3O5

Molecular Weight

485.5 g/mol

IUPAC Name

5-benzyl-3-(2-hydroxy-5-methylphenyl)-4-(3,4,5-trimethoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one

InChI

InChI=1S/C28H27N3O5/c1-16-10-11-20(32)19(12-16)24-23-25(30-29-24)28(33)31(15-17-8-6-5-7-9-17)26(23)18-13-21(34-2)27(36-4)22(14-18)35-3/h5-14,26,32H,15H2,1-4H3,(H,29,30)

InChI Key

ILQMMURDTJJOBL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CC4=CC=CC=C4)C5=CC(=C(C(=C5)OC)OC)OC

Origin of Product

United States

Preparation Methods

  • Unfortunately, specific synthetic routes for this compound are not readily available in the literature. its synthesis likely involves multi-step reactions.
  • Industrial production methods may vary, but they would likely involve efficient and scalable processes.
  • Chemical Reactions Analysis

      Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: These reactions could yield derivatives with modified functional groups or altered substituents.

  • Scientific Research Applications

      Chemistry: Investigating its reactivity, stability, and potential as a building block for other compounds.

      Biology: Studying its interactions with biological macromolecules (e.g., proteins, DNA) and potential pharmacological effects.

      Medicine: Exploring its therapeutic properties (e.g., anticancer, anti-inflammatory, or antimicrobial activity).

      Industry: Assessing its use in materials science (e.g., dyes, polymers) or as a precursor for drug development.

  • Mechanism of Action

    • Unfortunately, specific details about its mechanism of action are not readily available. Further research would be needed to elucidate this aspect.
    • It likely interacts with specific cellular targets, affecting signaling pathways or enzymatic processes.
  • Comparison with Similar Compounds

    Comparison with Structurally Similar Compounds

    Substituent Analysis and Structural Variations

    The table below highlights key structural differences between the target compound and analogs from the evidence:

    Compound Name Position 3 Substituent Position 4 Substituent Position 5 Substituent Key Features
    Target Compound 2-Hydroxy-5-methylphenyl 3,4,5-Trimethoxyphenyl Benzyl High hydrophobicity (benzyl), electron-donating methoxy groups
    3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one 2-Hydroxyphenyl 3,4,5-Trimethoxyphenyl 3-Hydroxypropyl Increased hydrophilicity (hydroxypropyl); potential for hydrogen bonding
    4-(3,4-Diethoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-(3-pyridinylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one 2-Hydroxy-5-methylphenyl 3,4-Diethoxyphenyl 3-Pyridinylmethyl Diethoxy (vs. trimethoxy) enhances solubility; pyridine enables π-stacking
    Key Observations:
    • Position 3 : The 2-hydroxy-5-methylphenyl group in the target compound and introduces steric bulk and lipophilicity compared to the simpler 2-hydroxyphenyl in .
    • In contrast, the diethoxyphenyl group in may reduce metabolic stability due to fewer methoxy groups .
    • Position 5 : The benzyl group in the target compound maximizes hydrophobicity, whereas the hydroxypropyl in improves aqueous solubility. The pyridinylmethyl in introduces hydrogen-bonding and π-stacking capabilities .

    Pharmacological Implications

    • Target Affinity : The 3,4,5-trimethoxyphenyl group in the target compound is associated with enhanced microtubule disruption in cancer cells, as seen in combretastatin analogs. This effect may be diminished in due to diethoxy substitution .
    • Solubility vs. Bioavailability : The benzyl group in the target compound likely reduces aqueous solubility compared to ’s hydroxypropyl, but improves membrane permeability.
    • Stability : The 2-hydroxy-5-methylphenyl group may confer oxidative stability compared to ’s unsubstituted 2-hydroxyphenyl, which could undergo faster metabolic degradation .

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.